Cas no 204905-77-1 (2H,3H-thieno[3,4-b][1,4]dioxine-5-carbaldehyde)

• Product Name: 2H,3H-thieno[3,4-b][1,4]dioxine-5-carbaldehyde
• CAS No: 204905-77-1
• MF: C₇H₆O₃S
• MW: 170.185740947723
• MDL: MFCD01651766
• CID: 254431
• PubChem ID: 3540090
• Update Time: 2025-06-20

2H,3H-thieno[3,4-b][1,4]dioxine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5-carbaldehyde
• 3,4-Ethylenedioxythiophene-2-carboxaldehyde
• 2-(3,4-ethylenedioxythiophene)carbaldehyde
• 2,3-Dihydrothieno[3,4-b]-1,4-dioxin-5-carbaldehyde
• Thieno[3,4-b]-1,4-dioxin-5-carboxaldehyde,2,3-dihydro-
• 3,4-ethylene-dioxothio-phene-2-carbaldehyde
• 3,4-ethylenedioxy thiophene-5-carbaldehyde
• 2,3-Dihydrothieno[3,4-b][1,4]dioxine-5-carboxaldehyde
• 2H,3H-thieno[3,4-b][1,4]dioxine-5-carbaldehyde
• 3,4-ethylenedioxythiophene-2-carbaldehyde
• 2,3-dihydrothieno(3,4-b)(1,4)dioxine-5-carbaldehyde
• Thieno[3,4-b]-1,4-dioxin-5-carboxaldehyde, 2,3-dihydro-
• GNVXYRDVJKJZTO-UHFFFAOYSA-N
• BCP17568
• CD0069
• SBB088412
• 2-formyl-3,4-ethylene dioxythiophene
• 204905-77-1
• AMY42344
• 2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbaldehyde, AldrichCPR
• 2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbaldehy
• 2 pound not3-Dihydrothieno[3 pound not4-b][1 pound not4]dioxine-5-carbaldehyde
• AKOS006227729
• F8880-7230
• SY050784
• MFCD01651766
• SCHEMBL1525869
• A4460
• EN300-135907
• CS-0060824
• E1150
• FT-0706321
• Z1198157321
• DS-1425
• DTXSID90393458
• J-507023
• BP-10372
• DB-050510

• MDL： MFCD01651766
• Inchi： 1S/C7H6O3S/c8-3-6-7-5(4-11-6)9-1-2-10-7/h3-4H,1-2H2
• InChI Key： GNVXYRDVJKJZTO-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1C=O)OCCO2

Computed Properties

• Exact Mass: 170.00400
• Monoisotopic Mass: 170.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data available
• Density: 1.424
• Melting Point: 139.0 to 143.0 deg-C
• Boiling Point: 311.2±42.0 °C at 760 mmHg
• Flash Point: 142.0±27.9 °C
• Refractive Index: 1.623
• PSA: 63.77000
• LogP: 1.33180
• λmax: 413(CH2Cl2)(lit.)
• Sensitiveness: Sensitive to air

2H,3H-thieno[3,4-b][1,4]dioxine-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Argon filled storage